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Compound of Interest

Compound Name: Fluopipamine

Cat. No.: B5048541 Get Quote

Disclaimer: The following information pertains to Fluvoxamine. The term "Fluopipamine" did

not yield relevant results, and it is presumed that "Fluvoxamine" was the intended subject.

These protocols are intended for research purposes only and are not a substitute for clinical or

pharmaceutical guidelines.

Application Notes
Fluvoxamine is a selective serotonin reuptake inhibitor (SSRI) primarily used in the treatment of

obsessive-compulsive disorder.[1][2] It functions by blocking the reuptake of serotonin at the

neuronal membrane's serotonin reuptake pump, which enhances the effects of serotonin on

5HT1A autoreceptors.[1] Fluvoxamine also exhibits a notable affinity for the sigma-1 receptor,

which may contribute to its broader pharmacological effects, including anti-inflammatory

properties.[3][4]

From a formulation perspective, Fluvoxamine is classified as a Biopharmaceutics Classification

System (BCS) Class II drug, characterized by low aqueous solubility and high permeability.[2]

This poor water solubility presents a challenge for developing injectable formulations.[5] For

research applications, Fluvoxamine maleate is often dissolved in organic solvents before being

diluted in aqueous buffers.
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Property Value Reference

CAS Number 61718-82-9 [6]

Molecular Formula C₁₅H₂₁F₃N₂O₂ · C₄H₄O₄ [6]

Molecular Weight 434.41 g/mol [6]

Appearance
White or almost white

crystalline powder
[6]

Storage Conditions 2-8°C, protect from light [6]

Solubility Data
Solvent Solubility Reference

Water Sparingly soluble [6]

Phosphate Buffered Saline

(PBS), pH 7.2
~5 mg/mL [7]

Ethanol ~25 mg/mL [7]

Dimethyl sulfoxide (DMSO) Freely soluble, ~30 mg/mL [6][7]

Methanol Freely soluble [6]

Dimethylformamide (DMF) ~30 mg/mL [7]

Experimental Protocols
Protocol 1: Preparation of a Concentrated Stock
Solution
This protocol describes the preparation of a concentrated stock solution of Fluvoxamine

maleate in an organic solvent, suitable for storage and subsequent dilution.

Materials:

Fluvoxamine maleate powder
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Dimethyl sulfoxide (DMSO) or Ethanol

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes

Procedure:

Aseptically weigh the desired amount of Fluvoxamine maleate powder using a calibrated

analytical balance.

Transfer the powder to a sterile vial.

Add the required volume of DMSO or ethanol to achieve the desired concentration (e.g., 30

mg/mL in DMSO).

Vortex the solution until the Fluvoxamine maleate is completely dissolved. Gentle warming or

sonication may be used to aid dissolution if precipitation occurs.[8]

Store the stock solution at -20°C for long-term stability.

Protocol 2: Preparation of a Diluted Aqueous Solution
for Injection (Preclinical Research)
This protocol outlines the dilution of the organic stock solution into a physiologically compatible

buffer for in vivo studies.

Materials:

Fluvoxamine maleate stock solution (from Protocol 1)

Sterile Phosphate Buffered Saline (PBS) or isotonic saline

Sterile tubes
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Pipettes

Sterile syringe filter (0.22 µm)

Procedure:

Thaw the concentrated stock solution at room temperature.

Calculate the volume of the stock solution needed to achieve the final desired concentration

in the injection vehicle.

In a sterile tube, add the required volume of sterile PBS or isotonic saline.

While vortexing the buffer, slowly add the calculated volume of the Fluvoxamine maleate

stock solution. Note: It is crucial to ensure that the final concentration of the organic solvent

is minimal, as organic solvents can have physiological effects.

Visually inspect the solution for any signs of precipitation. If the solution is not clear, further

dilution may be necessary.

Aseptically filter the final solution through a 0.22 µm syringe filter into a sterile vial.

The aqueous solution is now ready for use. It is recommended to use freshly prepared

aqueous solutions and not to store them for more than one day.[7]

Visualizations
Caption: Experimental workflow for the preparation of Fluvoxamine for injection.

Caption: Simplified signaling pathway of Fluvoxamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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